Cas no 1368111-06-1 (1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde)

1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde is a heterocyclic aldehyde compound with a fused pyrrolopyridine core. Its structure features a reactive formyl group at the 2-position, making it a versatile intermediate in organic synthesis, particularly for the construction of pharmacologically active molecules. The methyl substitution at the 1-position enhances stability while maintaining reactivity in cross-coupling and condensation reactions. This compound is valuable in medicinal chemistry for the development of kinase inhibitors and other bioactive heterocycles. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a useful building block for researchers in drug discovery and materials science. High purity grades are typically available for precision applications.
1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde structure
1368111-06-1 structure
Product Name:1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
CAS No:1368111-06-1
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD22069203
CID:2093875
PubChem ID:82415581
Update Time:2025-06-14

1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
    • 1368111-06-1
    • AS-51599
    • 1-methylpyrrolo[2,3-b]pyridine-2-carbaldehyde
    • CS-0052461
    • AKOS022714952
    • SB14158
    • P13056
    • MDL: MFCD22069203
    • Inchi: 1S/C9H8N2O/c1-11-8(6-12)5-7-3-2-4-10-9(7)11/h2-6H,1H3
    • InChI Key: YRFPWXFKMTZSKS-UHFFFAOYSA-N
    • SMILES: O=CC1=CC2=CC=CN=C2N1C

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 34.9Ų

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1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde Related Literature

Additional information on 1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde

Comprehensive Overview of 1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde (CAS No. 1368111-06-1)

1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde (CAS No. 1368111-06-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrrolopyridine core, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure, combining a pyrrole and pyridine ring, makes it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The growing interest in 1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde is driven by its potential applications in targeting cancer and neurodegenerative diseases. Researchers are exploring its role in modulating protein-protein interactions, a hot topic in precision medicine. With the rise of AI-driven drug design, this compound has been flagged in computational studies for its favorable binding affinity to specific biological targets, aligning with the trend of rational drug development.

From a synthetic chemistry perspective, CAS No. 1368111-06-1 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods, such as photocatalysis and electrochemistry, have been applied to its production, reducing reliance on hazardous reagents. This aligns with the global push for environmentally friendly manufacturing processes, a key concern for industries and regulatory bodies.

In the realm of material science, derivatives of 1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde have shown promise in organic electronics, particularly in OLEDs and sensors. Its electron-rich structure contributes to charge transport properties, making it a candidate for next-generation flexible displays and wearable technology—a trending topic in consumer electronics.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure high purity, a critical factor for its use in high-throughput screening and combinatorial chemistry. The compound’s stability under various conditions is also a subject of study, particularly for formulation scientists working on drug delivery systems.

Market trends indicate rising demand for CAS No. 1368111-06-1, fueled by investments in biotech startups and personalized medicine. Its patent landscape reveals ongoing developments in intellectual property, with several applications filed for its derivatives in oncology and immunotherapy. This aligns with frequent search queries like “pyrrolopyridine derivatives in cancer treatment” and “small molecule kinase inhibitors.”

For researchers sourcing this compound, quality benchmarks such as ≥98% purity and GC/MS certification are frequently searched parameters. Suppliers often highlight its compatibility with automated synthesis platforms, addressing the needs of lab automation enthusiasts. Storage recommendations (-20°C under inert gas) and handling protocols are also common discussion points in technical forums.

In summary, 1-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde (CAS No. 1368111-06-1) represents a nexus of innovation across pharmaceuticals, materials science, and sustainable chemistry. Its interdisciplinary relevance ensures continued interest, as evidenced by its prominence in both academic literature and industry pipelines.

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